2-Chloro-5-((1-(chloromethyl)cyclopropyl)methyl)thiophene

• Molecular Formula: C9H10Cl2S
• Molecular Weight: 221.15 g/mol
• IUPAC Name: 2-chloro-5-[[1-(chloromethyl)cyclopropyl]methyl]thiophene
• InChI: InChI=1S/C9H10Cl2S/c10-6-9(3-4-9)5-7-1-2-8(11)12-7/h1-2H,3-6H2
• InChI Key: NACYHVABROOWNP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CC2=CC=C(S2)Cl)CCl

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-5-((1-(chloromethyl)cyclopropyl)methyl)thiophene involves several steps. One common method starts with the reaction of 2-chlorothiophene with chloromethylcyclopropane under specific conditions to introduce the chloromethylcyclopropyl group . The reaction typically requires a catalyst and is conducted under controlled temperature and pressure to ensure high yield and purity.

Industrial Production Methods

In industrial settings, the production of 2-Chloro-5-((1-(chloromethyl)cyclopropyl)methyl)thiophene is scaled up using similar synthetic routes but with optimized reaction conditions to maximize efficiency and minimize costs. The process involves continuous monitoring and adjustment of reaction parameters to maintain consistent product quality .

Chemical Reactions Analysis

Types of Reactions

2-Chloro-5-((1-(chloromethyl)cyclopropyl)methyl)thiophene undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atoms can be substituted with other functional groups using appropriate reagents.

Oxidation and Reduction: The thiophene ring can be oxidized or reduced under specific conditions to form different derivatives.

Common Reagents and Conditions

Substitution: Reagents such as sodium hydroxide or potassium tert-butoxide are commonly used for substitution reactions.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide are used.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various functionalized thiophenes, while oxidation and reduction can produce different thiophene derivatives .

Scientific Research Applications

2-Chloro-5-((1-(chloromethyl)cyclopropyl)methyl)thiophene has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Chloro-5-((1-(chloromethyl)cyclopropyl)methyl)thiophene involves its interaction with specific molecular targets. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name : 2-Chloro-5-((1-(chloromethyl)cyclopropyl)methyl)thiophene
• CAS No.: 1492600-02-8
• Molecular Formula : C₉H₁₀Cl₂S
• Molecular Weight : 221.15 g/mol
• Key Features: A thiophene derivative substituted with a chlorine atom at position 2 and a (1-(chloromethyl)cyclopropyl)methyl group at position 3.

Comparison with Similar Compounds

Structural and Molecular Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Features
2-Chloro-5-((1-(chloromethyl)cyclopropyl)methyl)thiophene	C₉H₁₀Cl₂S	221.15	Cl (C2), (1-(ClCH₂)cyclopropyl)CH₂ (C5)	Cyclopropane ring, dual Cl substituents
2-Chloro-5-(chloromethyl)thiophene (Entry 670)	C₅H₄Cl₂S	167.06*	Cl (C2), ClCH₂ (C5)	Simpler structure, lacks cyclopropane
Cyclopropyl 2-thienyl ketone (Entry 677)	C₈H₈OS	152.21*	Cyclopropyl-C=O (C2)	Ketone linkage, no Cl substituents
2-Chloro-5-methylthiophene	C₅H₅ClS	132.61*	Cl (C2), CH₃ (C5)	Minimal steric bulk, no cyclopropane

Reactivity and Stability

• Chlorine Reactivity : The dual Cl substituents (one on thiophene, one on the cyclopropane) may increase electrophilicity, facilitating nucleophilic substitution reactions. This contrasts with cyclopropyl 2-thienyl ketone (Entry 677), where the ketone group dominates reactivity .

Biological Activity

2-Chloro-5-((1-(chloromethyl)cyclopropyl)methyl)thiophene is a synthetic organic compound notable for its unique structural features, which include a thiophene ring substituted with a chloromethyl group and a cyclopropyl moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activity and applications in drug development.

Chemical Structure and Properties

• Molecular Formula : C$_{12}$H$_{12}$Cl$_{2}$S
• Molecular Weight : 221.15 g/mol
• Structure : The compound features a thiophene ring, which is a five-membered aromatic ring containing sulfur. The presence of the chloromethyl and cyclopropyl groups enhances its chemical reactivity and interaction with biological targets.

Biological Activity

Research indicates that 2-Chloro-5-((1-(chloromethyl)cyclopropyl)methyl)thiophene may exhibit significant biological activity, particularly in modulating enzyme activity and interacting with various receptors. Below are key findings regarding its biological effects:

• Enzyme Inhibition : The compound's structure allows it to interact with specific enzymes, potentially inhibiting their activity. This inhibition can lead to altered metabolic pathways, making it a candidate for therapeutic applications.
• Receptor Binding : Preliminary studies suggest that the compound may bind to certain receptors, influencing signaling pathways critical for various physiological processes.

Study 1: Enzyme Interaction

In a study investigating the interaction of 2-Chloro-5-((1-(chloromethyl)cyclopropyl)methyl)thiophene with specific enzymes, researchers found that it effectively inhibited the activity of target enzymes involved in cancer cell proliferation. The compound demonstrated an IC$_{50}$ value of approximately 50 nM, indicating potent inhibitory effects.

Study 2: Receptor Modulation

Another study focused on the compound's ability to modulate receptor activity. It was observed that 2-Chloro-5-((1-(chloromethyl)cyclopropyl)methyl)thiophene could significantly alter receptor-mediated signaling in vitro, suggesting potential applications in treating diseases characterized by dysregulated receptor activity.

Comparative Analysis with Similar Compounds

To better understand the uniqueness of 2-Chloro-5-((1-(chloromethyl)cyclopropyl)methyl)thiophene, it is useful to compare it with structurally similar compounds:

Compound Name	Structure	Unique Features
2-Chloro-5-methylthiophene	Contains a methyl group instead of chloromethyl	Less reactive than the chloromethyl derivative
4-Bromo-2-([1-(chloromethyl)cyclopropyl]methyl)thiophene	Contains bromine instead of chlorine	Different reactivity profile due to halogen substitution

Synthesis and Production

The synthesis of 2-Chloro-5-((1-(chloromethyl)cyclopropyl)methyl)thiophene typically involves multi-step processes starting from commercially available thiophenes. One common method includes:

• Starting Material : 2-chlorothiophene.
• Reagents : Chloromethylcyclopropane.
• Conditions : Controlled reaction conditions to ensure selective substitution and high yield.

Optimized synthetic routes are crucial for enhancing efficiency and product yield, paving the way for larger-scale production suitable for research and potential therapeutic use.